Cas no 1082524-39-7 (5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one
• CAS No: 1082524-39-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5166510
• PubChem ID: 55268663
• Update Time: 2026-03-04

5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(aminomethyl)-3-(2-methylpropyl)-
• 5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C8H16N2O2/c1-6(2)4-10-5-7(3-9)12-8(10)11/h6-7H,3-5,9H2,1-2H3
• InChI Key： ZSNRSMGAAAJMNG-UHFFFAOYSA-N
• SMILES： O1C(CN)CN(CC(C)C)C1=O

Additional information on 5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one (CAS: 1082524-39-7)

The compound 5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one (CAS: 1082524-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological activities, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the exploration of its role as a precursor or intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a versatile building block for the development of oxazolidinone derivatives, which exhibit potent antimicrobial and anti-inflammatory properties. The researchers highlighted its potential in addressing antibiotic resistance, a pressing global health concern.

Another significant advancement involves the investigation of its pharmacokinetic and pharmacodynamic profiles. In a recent preclinical study, the compound exhibited favorable bioavailability and metabolic stability, making it a promising candidate for further drug optimization. The study also revealed its selective binding affinity to specific enzymatic targets, suggesting potential applications in targeted therapy for neurological disorders.

Furthermore, computational modeling and molecular docking studies have provided deeper insights into the compound's interaction with biological targets. These simulations have identified key structural motifs responsible for its bioactivity, paving the way for the design of more potent and selective analogs. Such approaches are instrumental in accelerating the drug discovery process and reducing development costs.

In addition to its therapeutic potential, recent research has also explored its utility in chemical biology as a probe for studying enzyme mechanisms. Its ability to form stable complexes with certain enzymes has enabled researchers to gain a better understanding of catalytic processes and inhibition strategies. This has broad implications for the development of enzyme-targeted therapies.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profiles. Ongoing studies are focused on addressing issues such as potential toxicity and off-target effects. Collaborative efforts between academia and industry are expected to drive further innovations in this area, with the ultimate goal of translating these discoveries into clinically viable treatments.

In conclusion, the compound 5-(aminomethyl)-3-(2-methylpropyl)-1,3-oxazolidin-2-one (CAS: 1082524-39-7) represents a promising scaffold for drug development and biomedical research. Continued exploration of its properties and applications is likely to yield significant contributions to the field of chemical biology and medicine.